Cas no 2171773-99-0 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylmorpholine-2-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylmorpholine-2-carboxylic acid
• CAS No: 2171773-99-0
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6406154
• PubChem ID: 165530384
• Update Time: 2025-10-31

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylmorpholine-2-carboxylic acid
• EN300-1567647
• 2171773-99-0
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanoyl]morpholine-2-carboxylic acid

• Inchi： 1S/C25H28N2O7/c1-15(32-2)22(23(28)27-11-12-33-21(13-27)24(29)30)26-25(31)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22H,11-14H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： FOJVJZSOHAPXOO-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(C(C)OC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylmorpholine-2-carboxylic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylmorpholine-2-carboxylic acid (CAS No. 2171773-99-0)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylmorpholine-2-carboxylic acid, identified by its CAS number 2171773-99-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, featuring a fluoren-9-yl moiety linked through a methoxycarbonyl group and an amino functional group, combined with a morpholine backbone, contributes to its unique chemical and pharmacological properties.

The synthesis and characterization of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylmorpholine-2-carboxylic acid have been the focus of several studies aimed at exploring its potential therapeutic applications. The presence of the fluoren scaffold is particularly noteworthy, as fluorene derivatives are well-known for their stability and ability to interact with biological targets. The methoxycarbonyl group enhances the compound's solubility and bioavailability, while the amino group provides a site for further functionalization, enabling the development of more complex derivatives.

In recent years, there has been growing interest in the development of novel morpholine-based compounds due to their versatility in drug design. Morpholine derivatives are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of functional groups in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylmorpholine-2-carboxylic acid suggests that it may exhibit inhibitory activity against certain enzymes or receptors involved in diseases such as cancer, inflammation, and neurological disorders.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been leveraging computational methods and high-throughput screening techniques to identify molecules with similar structures that may offer improved efficacy or reduced toxicity. The fluoren moiety, in particular, has been shown to enhance binding affinity in several drug candidates, making it a valuable component in medicinal chemistry.

The morpholine ring in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylmorpholine-2-carboxylic acid also contributes to its pharmacological profile. Morpholine derivatives are known to possess favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These characteristics make them attractive for further development into clinical candidates. Additionally, the presence of the methoxybutanoyl side chain adds another layer of complexity to the molecule's interactions with biological targets, potentially allowing for fine-tuned modulation of activity.

Recent studies have begun to explore the synthetic pathways for generating analogs of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylmorpholine-2-carboxylic acid, aiming to optimize its properties for therapeutic use. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, opening up new possibilities for drug design. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in constructing intricate structures with high precision.

The biological evaluation of 4-2-((9H-fluoren - 9 - ylmethoxycarbonyl) amino) - 3 - methoxybutanoylmorpholine - 2 - carboxylic acid (CAS No. 2171773 - 99 - 0) has revealed several interesting findings. Preliminary experiments suggest that this compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The fluoren moiety appears to play a crucial role in mediating these interactions, likely through hydrophobic interactions with the target proteins.

Furthermore, the morpholine ring contributes to the compound's ability to cross the blood-brain barrier, making it a potential candidate for treating neurological disorders. This property is particularly important for drugs that need to reach central nervous system targets effectively. The combination of these features makes 4 - 2 - (((9H-fluorene - 9 - ylmethoxycarbonyl) amino) - 3 - methoxybutanoylmorpholine - 2 - carboxylic acid (CAS No. 2171773 - 99 - 0) an attractive candidate for further investigation.

In conclusion,4 - 2 - (((9H-fluorene)) methoxycarbonyl) amino) - 3 - methoxybutanoylmorpholine - 2 - carboxylic acid (CAS No. 2171773 - 99 - 0) represents a significant advancement in pharmaceutical chemistry and medicinal biology. Its unique structure and promising biological activities make it a valuable tool for drug discovery and development. As research continues into this compound and its derivatives, there is considerable optimism that it will contribute to the development of new treatments for various diseases.